Cas no 886496-63-5 (1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene)

1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene is a versatile brominated aromatic compound featuring both bromo and bromomethyl functional groups, along with a trifluoromethyl substituent. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple reactive sites allows for selective functionalization, enabling diverse derivatization pathways. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which is advantageous in drug design. High purity grades ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in constructing complex molecules requiring precise halogenation patterns. Proper handling is essential due to its reactivity.

1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene structure

886496-63-5 structure

Product Name:1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene

CAS No:886496-63-5

MF:C₈H₅Br₂F₃

MW:317.928511381149

MDL:MFCD04973762

CID:1926287

PubChem ID:2756249

Update Time:2025-05-26

1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-(trifluoromethyl)benzylbromide
- 1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene
- 2-Bromo-5-Trifluoromethylbenzyl Bromide
- Benzene, 1-bromo-2-(bromomethyl)-4-(trifluoromethyl)-
- DB-024320
- 2-Bromo-5-(trifluoromethyl)benzyl bromide
- 2-BROMO-5-TRIFLUOROMETHYL-BENZYLBROMIDE
- Benzene,1-bromo-2-(bromomethyl)-4-(1,1-dimethylethyl)-
- 886496-63-5
- AS-35491
- 1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene, 4-Bromo-3-(bromomethyl)benzotrifluoride
- 1-Bromo-2-(bromomethyl)-4-(1,1-dimethylethyl)-benzene
- 875664-32-7
- MFCD04973762
- DA-29700
- EN300-3102901
- SCHEMBL475304
- AKOS005258010
- MDL： MFCD04973762
- Inchi： 1S/C8H5Br2F3/c9-4-5-3-6(8(11,12)13)1-2-7(5)10/h1-3H,4H2
- InChI Key： TXJHPBWTPBYLFP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(F)(F)F)=CC=1CBr

Computed Properties

Exact Mass: 315.87100
Monoisotopic Mass: 315.87101g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid
Density: 1.885
Boiling Point: 258.7 ℃ at 760 mmHg
Flash Point: 110℃
PSA: 0.00000
LogP: 4.36280

1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene Security Information

Signal Word：Danger
Hazard Statement： H314;H318
Warning Statement： P260;P303+P361+P353;P305+P351+P338;P301+P330+P331;P405;P501
Storage Condition：2-8 °C

1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene Pricemore >>

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